Bis(2-ethylbutoxy)(oxo)phosphanium

• CAS No.: 37032-31-8
• Molecular Formula: C12H26O3P+
• Molecular Weight: 249.31 g/mol
• IUPAC Name: bis(2-ethylbutoxy)-oxophosphanium
• InChI: InChI=1S/C12H26O3P/c1-5-11(6-2)9-14-16(13)15-10-12(7-3)8-4/h11-12H,5-10H2,1-4H3/q+1
• InChI Key: JLRZILDWXCCLOH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CO[P+](=O)OCC(CC)CC

Description

Bis(2-ethylbutoxy)(oxo)phosphanium is a compound that belongs to the class of phosphonium-based ionic liquids. These compounds are known for their unique properties, such as high thermal and chemical stability, low volatility, and wide electrochemical windows

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of bis(2-ethylbutoxy)(oxo)phosphanium typically involves the reaction of phosphorus oxychloride with 2-ethylbutanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product . The general reaction scheme can be represented as follows:

$$\text{POCl}_3 + 2 \text{C}_6\text{H}_{14}\text{O} \rightarrow \text{(C}_6\text{H}_{14}\text{O})_2\text{PO} + 2 \text{HCl}$$POCl3​+2C6​H14​O→(C6​H14​O)2​PO+2HCl

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced purification techniques, such as distillation and crystallization, is also common to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

Bis(2-ethylbutoxy)(oxo)phosphanium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: Reduction reactions can convert it back to the corresponding phosphine.

Substitution: The ethylbutoxy groups can be substituted with other alkyl or aryl groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Substitution reactions typically require the presence of a strong base or acid to facilitate the exchange of groups.

Major Products Formed

The major products formed from these reactions include phosphine oxides, reduced phosphines, and substituted phosphonium compounds .

Scientific Research Applications

Bis(2-ethylbutoxy)(oxo)phosphanium has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including polymerization and cross-coupling reactions.

Medicine: Research is ongoing to explore its use in drug delivery systems and as a potential therapeutic agent.

Industry: It is used in the production of advanced materials, such as ionic liquids and electrolytes for batteries.

Mechanism of Action

The mechanism of action of bis(2-ethylbutoxy)(oxo)phosphanium involves its interaction with various molecular targets and pathways. In catalysis, the compound acts as a Lewis acid, facilitating the formation of reactive intermediates that drive the reaction forward . In biological systems, its ionic nature allows it to interact with cell membranes and proteins, potentially altering their function and activity .

Comparison with Similar Compounds

Similar Compounds

• Tributyl(ethyl)phosphonium diethyl phosphate
• Trihexyl(tetradecyl)phosphonium bis(2,4,4-trimethylpentyl)phosphinate
• Bis(2-oxo-3-oxazolidinyl)phosphinic chloride

Uniqueness

Bis(2-ethylbutoxy)(oxo)phosphanium stands out due to its unique combination of thermal stability, low volatility, and wide electrochemical window. These properties make it particularly suitable for high-temperature applications and as an electrolyte in electrochemical devices .